Cas no 1795477-45-0 (2-chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide)

• Product Name: 2-chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide
• CAS No: 1795477-45-0
• MF: C₁₅H₁₅ClFN₃OS
• MW: 339.815504312515
• CID: 5369479
• Update Time: 2025-08-04

2-chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-N-[[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl]benzamide
• 2-chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide

• Inchi： 1S/C15H15ClFN3OS/c16-13-8-10(17)3-4-12(13)14(21)19-9-11-2-1-6-20(11)15-18-5-7-22-15/h3-5,7-8,11H,1-2,6,9H2,(H,19,21)
• InChI Key： BPEPTHBAHFZBRJ-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1C1=NC=CS1)(=O)C1=CC=C(F)C=C1Cl

Additional information on 2-chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide

2-Chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide (CAS No. 1795477-45-0): A Comprehensive Overview

2-Chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide (CAS No. 1795477-45-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a thiazole and pyrrolidine moiety, is often explored for its potential applications in drug discovery and development.

The molecular formula of 2-chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide is C₁₅H₁₅ClFN₃OS, with a molecular weight of approximately 339.81 g/mol. Its structure includes a benzamide core substituted with chloro and fluoro groups, linked to a pyrrolidinylmethyl side chain bearing a thiazole ring. This combination of functional groups makes it a versatile intermediate for synthesizing bioactive molecules.

Researchers are particularly interested in 2-chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide due to its potential role in targeting specific enzymes or receptors. The thiazole ring, a common feature in many FDA-approved drugs, is known for its ability to enhance binding affinity and metabolic stability. Meanwhile, the pyrrolidine scaffold contributes to the compound's conformational flexibility, which is crucial for interacting with biological targets.

In recent years, the demand for 2-chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide has increased, driven by its applications in the development of novel therapeutics. For instance, it has been studied as a potential intermediate for kinase inhibitors, which are a hot topic in cancer research. Kinase inhibitors have shown promise in treating various malignancies, and the search for new candidates remains a priority in the pharmaceutical industry.

Another area of interest is the compound's potential use in central nervous system (CNS) drug discovery. The pyrrolidine-thiazole combination is often explored for its ability to cross the blood-brain barrier, making it a valuable scaffold for designing neuroactive compounds. This aligns with the growing focus on neurodegenerative diseases, such as Alzheimer's and Parkinson's, which are among the most searched topics in medical research today.

From a synthetic chemistry perspective, 2-chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide presents interesting challenges and opportunities. Its preparation typically involves multi-step organic synthesis, including amide bond formation and heterocyclic ring construction. Researchers often optimize reaction conditions to improve yield and purity, which are critical for downstream applications.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also key considerations for its utility in drug development. These properties influence its bioavailability and pharmacokinetic profile, which are essential for achieving therapeutic efficacy. Computational chemistry tools, such as molecular docking and QSAR modeling, are frequently employed to predict its behavior in biological systems.

In the context of green chemistry, there is a growing emphasis on developing sustainable synthetic routes for compounds like 2-chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide. Researchers are exploring catalytic methods and environmentally friendly solvents to minimize waste and reduce the environmental impact of chemical synthesis. This trend reflects the broader shift toward sustainable practices in the pharmaceutical industry.

Market analysts note that the global demand for specialized intermediates like 2-chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide is expected to grow, driven by advancements in personalized medicine and targeted therapies. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-quality compounds to support their R&D pipelines.

For researchers and procurement specialists, understanding the regulatory and safety aspects of 2-chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide is crucial. While it is not classified as a hazardous material, proper handling and storage are recommended to ensure stability and prevent degradation. Material Safety Data Sheets (MSDS) should be consulted for detailed guidelines.

In summary, 2-chloro-4-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzamide (CAS No. 1795477-45-0) is a promising compound with diverse applications in drug discovery. Its unique structural features and potential biological activities make it a valuable tool for medicinal chemists. As the pharmaceutical industry continues to evolve, this compound is likely to play a significant role in the development of next-generation therapeutics.